Cas no 98709-79-6 (3-(3-acetamidophenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-acetamidophenyl)-2-methylpropanoic acid
• CAS No: 98709-79-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6160224
• PubChem ID: 20133475
• Update Time: 2025-07-23

3-(3-acetamidophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-acetamidophenyl)-2-methylpropanoic acid
• EN300-2002295
• 98709-79-6
• SCHEMBL10341482

• Inchi： 1S/C12H15NO3/c1-8(12(15)16)6-10-4-3-5-11(7-10)13-9(2)14/h3-5,7-8H,6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： HWJHMQDFSICVDL-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-acetamidophenyl)-2-methylpropanoic acid

Introduction to 3-(3-acetamidophenyl)-2-methylpropanoic acid (CAS No. 98709-79-6)

3-(3-acetamidophenyl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 98709-79-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a combination of an acetamide substituent on a phenyl ring and a branched aliphatic side chain, exhibits structural features that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both polar and non-polar functional groups enhances its potential utility in drug design, particularly in modulating biological pathways associated with inflammation, pain, and metabolic disorders.

The acetamidophenyl moiety is a well-documented pharmacophore in medicinal chemistry, contributing to the binding affinity and selectivity of small-molecule inhibitors. Recent studies have highlighted the role of phenylacetamide derivatives in targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in the biosynthesis of pro-inflammatory mediators. The structural motif of 3-(3-acetamidophenyl)-2-methylpropanoic acid aligns with this pharmacological framework, suggesting its potential as a scaffold for designing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological relevance, the 2-methylpropanoic acid (isobutyric acid) component introduces a short, branched alkyl chain that can influence the compound's solubility, metabolic stability, and cell membrane permeability. This feature is particularly advantageous in drug development, as it allows for fine-tuning of physicochemical properties to optimize bioavailability. Computational modeling studies have demonstrated that modifications at this position can significantly alter binding interactions with biological targets, making 3-(3-acetamidophenyl)-2-methylpropanoic acid a versatile building block for structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-(3-acetamidophenyl)-2-methylpropanoic acid, leveraging transition-metal-catalyzed cross-coupling reactions and enzymatic acetylation techniques. These innovations have not only improved yield but also reduced environmental impact, aligning with green chemistry principles. For instance, palladium-catalyzed Buchwald-Hartwig amination has been employed to construct the C-N bond between the phenyl ring and the acetamide group, while lipases have been utilized for selective acetylation under mild conditions.

The compound's potential applications extend beyond traditional small-molecule drug design. It has been explored as a precursor in the synthesis of peptidomimetics, where its rigid aromatic core serves as a scaffold for mimicking bioactive peptides. This approach is particularly relevant in addressing challenges associated with peptide-based therapeutics, such as poor stability and rapid clearance from circulation. Preliminary data suggest that derivatives of 3-(3-acetamidophenyl)-2-methylpropanoic acid exhibit promising activity against bacterial proteases, offering a novel strategy for combating antibiotic-resistant strains.

Another emerging area involves the use of 3-(3-acetamidophenyl)-2-methylpropanoic acid in materials science, particularly in the development of functional polymers and coatings. Its ability to undergo polymerization reactions while maintaining its unique functional groups makes it an attractive candidate for creating advanced materials with tailored properties. For example, polymerization via radical or ionic mechanisms can yield high-performance films with enhanced mechanical strength and thermal stability.

Ethical considerations are paramount when evaluating the utility of such compounds in pharmaceutical research. Ensuring that synthetic routes are sustainable and that derivatives are designed with minimal environmental impact remains a key focus. Collaborative efforts between academia and industry are fostering innovative approaches to address these challenges, emphasizing circular economy principles where waste products from one process can be repurposed into valuable intermediates.

The future prospects for 3-(3-acetamidophenyl)-2-methylpropanoic acid are bright, driven by ongoing research into its biological activity and synthetic versatility. As computational tools become more sophisticated, virtual screening methods are being employed to identify novel derivatives with enhanced pharmacological profiles. These efforts are complemented by experimental validation through high-throughput screening assays, which accelerate the discovery process.

In conclusion,3-(3-acetamidophenyl)-2-methylpropanoic acid (CAS No. 98709-79-6) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing innovative therapeutics while adhering to sustainable practices. As research continues to uncover new possibilities,this molecule is poised to play a significant role in advancing scientific knowledge and technological innovation.